![molecular formula C17H13ClN4S B286816 6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286816.png)
6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In
Mechanism of Action
The mechanism of action of 6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but several studies have proposed potential mechanisms. It has been suggested that this compound may inhibit cell proliferation by inducing cell cycle arrest and apoptosis. Additionally, it may inhibit angiogenesis and metastasis by targeting various signaling pathways involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to decrease the expression of various oncogenes and increase the expression of tumor suppressor genes. Additionally, it has been shown to inhibit the activity of various enzymes involved in cancer progression, such as matrix metalloproteinases and cyclooxygenase-2. Furthermore, this compound has been shown to possess antioxidant activity and may protect against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its significant anticancer activity, which makes it a promising candidate for the development of new cancer therapies. Additionally, this compound has been shown to possess antimicrobial and anti-inflammatory properties, which may have potential applications in the treatment of infectious diseases and inflammatory disorders. However, one of the limitations of this compound is its low solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new analogs with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and pharmacology. Furthermore, the combination of this compound with other anticancer agents may have synergistic effects and should be explored in future studies.
Synthesis Methods
The synthesis of 6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the most common methods involves the reaction of 4-chlorobenzylamine with 2-(3-methylphenyl)-5-amino-1,3,4-thiadiazole in the presence of triethylamine and acetic anhydride. The resulting compound is then reacted with hydrazine hydrate to yield the final product.
Scientific Research Applications
6-(4-Chlorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in medicine and pharmacology. It has been shown to exhibit significant anticancer activity in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. Additionally, this compound has been shown to possess antimicrobial and anti-inflammatory properties, which may have potential applications in the treatment of infectious diseases and inflammatory disorders.
Properties
Molecular Formula |
C17H13ClN4S |
---|---|
Molecular Weight |
340.8 g/mol |
IUPAC Name |
6-[(4-chlorophenyl)methyl]-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H13ClN4S/c1-11-3-2-4-13(9-11)16-19-20-17-22(16)21-15(23-17)10-12-5-7-14(18)8-6-12/h2-9H,10H2,1H3 |
InChI Key |
YVHBTKXSASPEFM-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)Cl |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.